2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide

• IUPAC Name: 2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide
• InChI: InChI=1S/C15H11ClN2OS/c16-12-6-2-1-4-10(12)14(19)18-15-11(8-17)9-5-3-7-13(9)20-15/h1-2,4,6H,3,5,7H2,(H,18,19)
• InChI Key: HCZDQIRWZHJGNN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol
• CAS No.: 312917-49-0

Description

This compound belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring. It is a small molecule and is considered experimental.

Molecular Structure Analysis

The molecular formula of this compound is C10H9ClN2OS. The InChI code is 1S/C10H9ClN2OS/c11-4-9(14)13-10-7(5-12)6-2-1-3-8(6)15-10/h1-4H2,(H,13,14).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 240.71. It is a solid at room temperature.

Scientific Research Applications

Crystal Structure Analysis

The study on the crystal structure of related compounds has revealed insights into the stabilization mechanisms via hydrogen bonds and π···π interactions, which could be crucial for understanding the chemical and physical properties of "2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide" derivatives (Sharma et al., 2016).

Heterocyclic Synthesis

Research on heterocyclic synthesis has demonstrated the potential of benzo[b]thiophen-2-yl-hydrazonoesters for generating various nitrogen-containing cycles, which is key for developing new chemical entities with potential biological activities (Mohareb et al., 2004).

Photochromic Properties

Studies have synthesized derivatives exhibiting thermally irreversible and fatigue-resistant photochromic properties, suggesting applications in material science for creating smart materials and sensors (Uchida et al., 1990).

Targeted Drug Delivery

Although excluding specific details on drug use and side effects, research into benzamide derivatives conjugated with alkylating cytostatics points towards the development of targeted drug delivery systems, highlighting the compound's potential in enhancing the efficacy of therapeutic agents (Wolf et al., 2004).

Organic Synthesis

The compound has also been part of research focusing on the synthesis of novel organic molecules, indicating its role as a precursor in creating heterocyclic compounds that could have various industrial and pharmaceutical applications (Mohamed et al., 2020).

Mechanism of Action

Target of Action

The primary target of this compound is the UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase . This enzyme plays a crucial role in the biosynthesis of peptidoglycan, a major component of bacterial cell walls .

Mode of Action

This could lead to disruption of peptidoglycan synthesis, thereby affecting the integrity of the bacterial cell wall .

Biochemical Pathways

The affected pathway is the peptidoglycan biosynthesis pathway . By inhibiting the target enzyme, the compound disrupts this pathway, which could lead to bacterial cell death due to the compromised cell wall .

Pharmacokinetics

Factors such as absorption, distribution, metabolism, and excretion (adme) would play a significant role in determining its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action would likely involve the disruption of bacterial cell wall synthesis, leading to cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other substances could affect the compound’s stability and its interaction with its target .

Biochemical Analysis

Biochemical Properties

The compound is involved in biochemical reactions related to cell wall formation . It catalyzes the final step in the synthesis of UDP-N-acetylmuramoyl-pentapeptide, the precursor of murein

Molecular Mechanism

It is known to target UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase in Streptococcus pneumoniae